![molecular formula C6H12O2 B033098 1,4-Cyclohexanediol CAS No. 931-71-5](/img/structure/B33098.png)
1,4-Cyclohexanediol
Overview
Description
1,4-Cyclohexanediol (1,4-CHD) is an organic compound, a cyclic diol, and a derivative of cyclohexane. It is a colorless, water-soluble liquid with a low vapor pressure and low volatility. It is used in a variety of applications, from cosmetics and pharmaceuticals to industrial processes such as polymerization. 1,4-CHD is also used as a precursor in the synthesis of a variety of compounds, including polyesters, polyurethanes, and polycarbonates. It is also used as a building block in the synthesis of polyesters and polyurethanes.
Scientific Research Applications
Polyester Coatings : Moon, Lee, and Kim (2012) found that 1,4-cyclohexanediol improves scratch resistance and reflow property of polyester coatings used in automotive pre-coated metal systems (Moon, Lee, & Kim, 2012).
Synthesis of Sulfides : Kabir et al. (2010) demonstrated that this compound is an efficient and versatile bidentate O-donor ligand for synthesizing aryl, heteroaryl, and vinyl sulfides with high yields (Kabir et al., 2010).
Skin Penetration : According to Li, Su, Tan, and Zhang (2010), this compound significantly retards the penetration of azelaic acid into the skin, potentially reducing side effects while maintaining therapeutic efficiency (Li, Su, Tan, & Zhang, 2010).
Polymer and Pharmaceutical Synthesis : Wu et al. (2022) highlighted the industrial relevance of this compound as a monomer for polymer synthesis and a building block in pharmaceuticals (Wu et al., 2022).
Synthesis of Glycomimetics : Bernardi et al. (2001) conducted a stereoselective synthesis of dicarboxy-cyclohexanediols, which can be used to synthesize glycomimetics (Bernardi et al., 2001).
Chemical Reactions : Grée et al. (1992) explored the acid-catalyzed dehydrative cyclization of 1,4-diols leading to tetrahydrofuran formation (Grée et al., 1992).
Mechanism of Action
Target of Action
1,4-Cyclohexanediol is a compound that has been shown to interact with various targets. One of its primary targets is the lignin-derived 2,6-dimethoxybenzoquinone (DMBQ) . DMBQ is a compound with wide synthetic applications .
Mode of Action
The interaction of this compound with its targets involves a two-step catalytic sequence. The first step involves the efficient defunctionalization of DMBQ into this compound . This process results in a molar yield of 86.5%, representing a 10.7 wt% yield calculated on a DO weight basis . The second step concerns the highly selective amination of this compound with ammonia to give 1,4-cyclohexanediamine .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the transformation of lignin-derived dimers and oligomers (DO) into well-defined this compound and 1,4-cyclohexanediamine . These compounds have vast industrial relevance as monomers for polymer synthesis as well as pharmaceutical building blocks .
Pharmacokinetics
The compound’s ability to undergo efficient defunctionalization and selective amination suggests that it may have significant bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the transformation of DMBQ into this compound and 1,4-cyclohexanediamine . These transformations result in compounds that have vast industrial relevance, including use as monomers for polymer synthesis and as pharmaceutical building blocks .
Action Environment
The ability to use these substances in the process holds great potential for future industrial synthesis of 1,4-cyclohexanediamine from renewable resources .
Safety and Hazards
Future Directions
The ability to use RANEY® Ni and ammonia in the process of producing 1,4-cyclohexanediol holds great potential for future industrial synthesis of 1,4-cyclohexanediamine from renewable resources . This methodology presents a timely and challenging objective for the complete utilization of all lignin depolymerization streams obtained from the reductive catalytic fractionation (RCF) of woody biomass into high-value-added compounds .
Biochemical Analysis
Biochemical Properties
It is known that it can be transformed from lignin-derived dimers and oligomers (DO) into well-defined 1,4-Cyclohexanediol . The enzymes, proteins, and other biomolecules it interacts with are yet to be identified.
Molecular Mechanism
It is known that it can be transformed from lignin-derived dimers and oligomers (DO) into well-defined this compound
Metabolic Pathways
It is known that it can be transformed from lignin-derived dimers and oligomers (DO) into well-defined this compound . The enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels, are yet to be identified.
Properties
IUPAC Name |
cyclohexane-1,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c7-5-1-2-6(8)4-3-5/h5-8H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKONPUDBRVKQLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20871178, DTXSID60878843, DTXSID60883614 | |
Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Molecular Weight |
116.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light brown powder; [Sigma-Aldrich MSDS] | |
Record name | 1,4-Cyclohexanediol | |
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CAS No. |
556-48-9, 931-71-5, 6995-79-5 | |
Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | trans-1,4-Cyclohexanediol | |
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Record name | 1,4-CYCLOHEXANEDIOL | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Record name | 1,4-Cyclohexanediol | |
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Record name | 1,4-Cyclohexanediol, trans- | |
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Record name | 1,4-Cyclohexanediol, cis- | |
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Record name | Cyclohexane-1,4-diol | |
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Record name | cis-cyclohexane-1,4-diol | |
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Record name | 1,4-Cyclohexanediol, trans | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 1,4-cyclohexanediol?
A1: this compound has a molecular formula of C6H12O2 and a molecular weight of 116.16 g/mol.
Q2: Is there any spectroscopic data available for this compound?
A2: Yes, several studies utilize spectroscopic techniques for characterization. For instance, researchers used FTIR, 1H NMR, and 13C NMR spectroscopy to investigate the structure of copolyesters incorporating this compound. Additionally, researchers employed negative chemical ionization mass spectrometry, including metastable ion spectra and collisional activation spectra, to study the stereochemistry of cyclic diols, including this compound.
Q3: How does the cis/trans configuration of this compound influence polymer properties?
A3: Research indicates that the cis/trans ratio of this compound significantly impacts the properties of resulting polymers. Specifically, incorporating the trans isomer enhances polymer chain regularity, leading to modifications in crystalline morphology and an increase in melting point.
Q4: Can this compound be used in powder coating compositions?
A4: Yes, this compound is a component in certain radiation-curable powder coating compositions. These compositions typically include crystalline polyesters with terminal methacrylyl groups, derived from reacting glycidyl methacrylate with carboxy-terminated polyesters containing this compound.
Q5: How does this compound contribute to the stability of aromatic carbonate polymer compositions against irradiation?
A5: Studies show that incorporating this compound as a stabilizing compound in aromatic carbonate polymer compositions can effectively inhibit yellowing caused by sterilization radiation.
Q6: Can this compound be synthesized through catalytic hydrogenation?
A6: Yes, this compound can be produced via the catalytic hydrogenation of hydroquinone. Various catalysts like Pt/C, Pd/C, Ru/C, Rh/C, and Raney Ni have been explored for this reaction, with Ru/C demonstrating the highest activity and selectivity for this compound production.
Q7: What role does this compound play in multicomponent cyclization reactions?
A7: Research demonstrates that 1,4-cyclohexanediols can be selectively synthesized through diastereoselective multicomponent cyclizations involving chromium alkoxycarbene complexes, ketone or ester lithium enolates, and allylmagnesium bromide. This reaction offers a route to highly substituted 1,4-cyclohexanediols.
Q8: How does the hydrocarbon chain length in 1,2-alkanediols affect metronidazole absorption when combined with this compound?
A8: Studies reveal that combining this compound with 1,2-alkanediols featuring six or seven carbon chains (like 1,2-hexanediol and 1,2-heptanediol) leads to retarded percutaneous absorption of metronidazole. In contrast, 1,2-alkanediols with shorter chains (three to five carbons) do not exhibit this retardation effect and might even enhance absorption. This highlights the significant impact of hydrocarbon chain length in 1,2-alkanediols on their interaction with this compound and the resulting influence on drug delivery.
Q9: Does modifying the hydroxyl group in this compound affect its interaction with other compounds?
A9: Research focusing on the percutaneous absorption of metronidazole suggests that the hydroxyl group in this compound plays a crucial role in its retardation effect. Replacing the hydroxyl groups with carboxylic acid groups, as in 1,4-cyclohexanedicarboxylic acid, maintains the retardation effect, albeit with reduced potency compared to the parent compound. This modification highlights the importance of hydrogen bonding in the observed effects.
Q10: How does this compound impact the stability and delivery of active ingredients in topical formulations?
A10: Studies indicate that this compound, especially when combined with hexanamide, can enhance the skin targeting of certain drugs like metronidazole. This combination reduces the drug's penetration through the skin while increasing its concentration within the skin layers. This effect is attributed to potential hydrogen bond formation between the formulation components and ceramides in the stratum corneum.
Q11: What are the potential applications of this compound in drug delivery?
A11: Research suggests that this compound, especially in combination with other 1,2-alkanediols, holds promise as a versatile vehicle for controlled release in both pharmaceutical and cosmetic formulations. Its ability to modulate the percutaneous absorption of active ingredients like metronidazole highlights its potential for tailoring drug delivery profiles.
Q12: Can this compound be utilized in the production of biodegradable polymers?
A12: Yes, this compound is a valuable monomer in the synthesis of biodegradable polyesters. These polyesters, often synthesized through melt polycondensation techniques, find applications in various fields, including biomedical devices and drug delivery systems, due to their biodegradability and biocompatibility.
Q13: What are the potential applications of this compound in cryopreservation?
A13: Research indicates that this compound exhibits cryoprotective properties, particularly for preserving the viability of certain cell types during freezing. It has demonstrated efficacy as a cell-impermeable synthetic ice blocker, preventing the growth of extracellular ice crystals that can damage cells during cryopreservation.
Q14: How can this compound be analyzed in biological samples?
A15: Gas chromatography-mass spectrometry (GC-MS) is a common technique for analyzing this compound and its isomers, particularly in urine samples. This method often involves acidic hydrolysis and derivatization steps to enhance detection sensitivity.
Q15: Are there any alternative analytical techniques for detecting this compound and related compounds?
A16: Yes, liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) is a sensitive technique for analyzing this compound and its metabolites in urine. Employing derivatization methods, such as DMAB derivatization, can further enhance the sensitivity of this method.
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